2,2-Difluorobutyric acid
Overview
Description
2,2-Difluorobutyric acid is a chemical compound with the molecular formula C4H6F2O2 . It has an average mass of 124.086 Da and a monoisotopic mass of 124.033585 Da . It is also known by other names such as 2,2-Difluorobutanoic acid and Butanoic acid, 2,2-difluoro- .
Molecular Structure Analysis
The molecular structure of 2,2-Difluorobutyric acid consists of 4 carbon atoms, 6 hydrogen atoms, 2 fluorine atoms, and 2 oxygen atoms . The structure includes a total of 13 bonds, with 7 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 carboxylic acid (aliphatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
2,2-Difluorobutyric acid is a liquid with a refractive index of 1.365 and a density of 1.215 g/mL at 25 °C . It has a boiling point of 156.2±25.0 °C at 760 mmHg and a vapor pressure of 1.5±0.6 mmHg at 25°C .Scientific Research Applications
Proteomics Research
2,2-Difluorobutyric acid: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions . The compound’s unique properties make it suitable for modifying peptides and proteins to study their structure-activity relationships. This can help in understanding protein folding, identifying protein complexes, and determining biological functions.
Organic Synthesis
In organic synthesis, 2,2-Difluorobutyric acid serves as a building block for the preparation of various organic compounds . Its difluorinated carbon chain can be incorporated into more complex molecules, providing a pathway to synthesize novel organic materials with potential applications in pharmaceuticals and agrochemicals.
Medicinal Chemistry
The acid is used in medicinal chemistry for the synthesis of drug candidates . Its fluorinated moiety is particularly valuable as fluorine atoms can significantly alter the biological activity of pharmaceutical compounds, improving their metabolic stability and bioavailability.
Enzyme Selectivity Studies
2,2-Difluorobutyric acid: has been studied for its role in enzyme selectivity . Researchers have investigated how the compound is discriminated by isoleucyl-tRNA synthetase, an enzyme crucial for protein synthesis. Understanding this selectivity can lead to the development of new antibiotics and treatments for genetic diseases.
Fluorinated Material Research
The compound is also important in the research of fluorinated materials . Materials containing fluorine atoms often exhibit unique properties such as resistance to solvents and thermal stability. This makes 2,2-Difluorobutyric acid valuable for developing new materials for industrial applications.
Analytical Chemistry
In analytical chemistry, 2,2-Difluorobutyric acid can be used as a derivatization agent for the analysis of various compounds . It can help in the detection and quantification of substances in complex mixtures, enhancing the accuracy of chromatographic analyses.
Agricultural Chemistry
The acid finds applications in agricultural chemistry for the synthesis of agrochemicals . Its incorporation into pesticides and herbicides can improve their effectiveness and reduce the environmental impact, contributing to sustainable agriculture practices.
Bioconjugation Techniques
Lastly, 2,2-Difluorobutyric acid is employed in bioconjugation techniques . It can be used to attach biomolecules to surfaces or other molecules, which is essential in the development of biosensors, drug delivery systems, and diagnostic tools.
Safety And Hazards
2,2-Difluorobutyric acid is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation . In case of contact with skin or eyes, immediate medical attention is required . It is advised not to breathe its dust, fume, gas, mist, vapors, or spray, and it should be handled only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,2-difluorobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2O2/c1-2-4(5,6)3(7)8/h2H2,1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBSKRVZFWQPJID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90395371 |
Source
|
| Record name | 2,2-difluorobutanoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90395371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluorobutyric acid | |
CAS RN |
2366-62-3 |
Source
|
| Record name | 2,2-difluorobutanoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90395371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-Difluorobutyric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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